Cas no 1242077-07-1 (2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene)

• Product Name: 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene
• CAS No: 1242077-07-1
• MF: C₁₆H₂₂S₂Sn₂
• MW: 515.895880222321
• CID: 3036357
• PubChem ID: 58261097
• Update Time: 2025-10-29

2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene
• 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
• 2,6-trimethylstannylbenzo[1,2-b:4,5-b′]dithiophene
• NSJUTGAFHWENGR-UHFFFAOYSA-N
• G79535
• trimethyl[11-(trimethylstannyl)-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1(9),2,5,7,11-pentaen-5-yl]stannane
• SCHEMBL1498261
• 1242077-07-1
• 2,6-bis-trimethylstannanyl-benzo[1,2-b;4,5-b']dithiophene
• Stannane,1,1'-benzo[1,2-b:4,5-b']dithiophene-2,6-diylbis[1,1,1-trimethyl-

• Inchi： 1S/C10H4S2.6CH3.2Sn/c1-3-11-9-6-8-2-4-12-10(8)5-7(1)9;;;;;;;;/h1-2,5-6H;6*1H3;;
• InChI Key： NSJUTGAFHWENGR-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2C=C3C(=CC=2S1)C=C(S3)[Sn](C)(C)C

Computed Properties

• Exact Mass: 517.92100
• Monoisotopic Mass: 517.92070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.48000
• LogP: 5.20640

Additional information on 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene

Comprehensive Overview of 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene (CAS No. 1242077-07-1)

2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene (CAS No. 1242077-07-1) is a highly specialized organic compound that has garnered significant attention in the field of materials science, particularly in the development of advanced organic semiconductors and optoelectronic devices. This compound belongs to the class of stannylated aromatic heterocycles, which are known for their unique electronic properties and applications in photovoltaic cells, OLEDs, and thin-film transistors. Its molecular structure, featuring a benzo[1,2-b:4,5-b′]dithiophene core with trimethylstannyl groups at the 2 and 6 positions, makes it a versatile building block for π-conjugated systems.

The growing interest in sustainable energy solutions and green chemistry has propelled research into compounds like 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene. Researchers are particularly intrigued by its potential in perovskite solar cells, a hot topic in renewable energy. The compound's ability to facilitate charge transport and light absorption makes it a candidate for improving the efficiency of next-generation solar panels. Additionally, its compatibility with solution-processable techniques aligns with the industry's shift toward cost-effective and scalable manufacturing methods.

Another area where 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene shows promise is in the development of flexible electronics. With the rise of wearable technology and foldable displays, there is a surge in demand for materials that can withstand mechanical stress while maintaining high electrical conductivity. This compound's robust aromatic backbone and stannyl functional groups contribute to its stability and performance in such applications. Its synthesis and characterization are often discussed in academic forums, with many studies focusing on optimizing its Stille coupling reactions for polymer synthesis.

From a synthetic chemistry perspective, 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene is a valuable intermediate for constructing complex organic frameworks. Its trimethylstannyl groups serve as excellent leaving groups in cross-coupling reactions, enabling the formation of C-C bonds with high selectivity. This property is particularly useful in the design of donor-acceptor copolymers, which are critical for tuning the optical and electronic properties of organic materials. Researchers frequently explore its reactivity with halogenated aromatics and boronic acids to create tailored macromolecules.

In the context of academic and industrial research, CAS No. 1242077-07-1 is often referenced in studies related to molecular engineering and device performance. Its role in enhancing the power conversion efficiency of solar cells and the luminescent properties of OLEDs is well-documented. As the demand for energy-efficient technologies grows, this compound is likely to remain a focal point in materials science. Its unique combination of structural rigidity and electronic tunability positions it as a key player in the advancement of functional materials.

For those interested in the commercial availability and handling of 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene, it is essential to note that suppliers typically provide it as a high-purity solid under inert conditions. Proper storage and handling protocols are crucial to maintain its reactivity and shelf life. Researchers are advised to consult material safety data sheets (MSDS) and follow best practices for laboratory safety when working with this compound.

In summary, 2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b′]dithiophene (CAS No. 1242077-07-1) is a cutting-edge material with broad applications in optoelectronics, renewable energy, and flexible devices. Its unique properties and versatility make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of advanced materials.